Cas no 2680660-02-8 (tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate
• CAS No: 2680660-02-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5646632
• PubChem ID: 121368610
• Update Time: 2025-07-23

tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680660-02-8
• EN300-28262800
• SCHEMBL17789618
• tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate

• Inchi： 1S/C11H18N2O2/c1-8(2)9-6-12-13(7-9)10(14)15-11(3,4)5/h6-8H,1-5H3
• InChI Key： IVDDAURLTAKKBW-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C=N1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate

Professional Introduction to tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate (CAS No. 2680660-02-8)

tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate, identified by the Chemical Abstracts Service registry number 2680660-02-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of both a tert-butyl group and an isopropyl substituent at the 4-position of the pyrazole ring imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate consists of a five-membered aromatic ring containing two nitrogen atoms, with the tert-butyl group attached to the 1-position and the isopropyl group at the 4-position. The carboxylate functionality at the 1-position enhances its reactivity, allowing for further derivatization and functionalization. This structural arrangement not only contributes to its stability but also facilitates its incorporation into more complex molecular frameworks, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy as bioactive molecules. Studies have highlighted the potential of pyrazole-based compounds in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern of tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate positions it as a promising candidate for further investigation in these domains. Researchers have been exploring its interactions with biological targets, aiming to uncover novel pharmacological mechanisms.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The carboxylate group provides a reactive site for amide bond formation, which is crucial in peptide mimetics and protein-protein interaction inhibitors. Additionally, the aromatic nature of the pyrazole ring allows for π-stacking interactions, which can influence binding affinity and selectivity in drug design. These characteristics make tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate an attractive scaffold for developing next-generation therapeutics.

The synthesis of tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to achieve high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing efficiency and sustainability in chemical synthesis.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacophoric properties of tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing a rational basis for structure-based drug design. These computational approaches complement experimental efforts, enabling researchers to optimize lead compounds with greater precision.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it suitable for use in agrochemicals and specialty chemicals, where pyrazole derivatives are known for their bioactivity against pests and pathogens. Furthermore, its stability under various environmental conditions enhances its suitability for industrial applications.

As research continues to evolve, the demand for high-quality intermediates like tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate is expected to rise. Collaborative efforts between academia and industry are crucial in driving innovation and translating laboratory findings into tangible therapeutic solutions. The compound's unique properties position it as a cornerstone in the development of novel drugs that address unmet medical needs.

In conclusion, tert-butyl 4-(propan-2-yl)-1H-pyrazole-1-carboxylate (CAS No. 2680660-02-8) represents a significant advancement in medicinal chemistry. Its structural versatility, coupled with its potential biological activities, makes it a valuable asset in drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in shaping the future of therapeutic interventions across multiple disease areas.